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Compound of Interest

Compound Name: 4-Acetoxycinnamic acid

Cat. No.: B105294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core basic properties of 4-
Acetoxycinnamic acid, a derivative of the naturally occurring phenolic compound, p-coumaric

acid. This document consolidates essential physicochemical data, outlines experimental

protocols for its synthesis and purification, and explores its biological activities and potential

mechanisms of action, making it a valuable resource for professionals in research and drug

development.

Core Physicochemical Properties
4-Acetoxycinnamic acid, also known as p-acetoxycinnamic acid, is an acetate ester formed

by the condensation of the hydroxyl group of trans-4-coumaric acid with acetic acid.[1] Its

fundamental properties are summarized below.
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Property Value Reference(s)

IUPAC Name

(2E)-3-[4-

(acetyloxy)phenyl]prop-2-enoic

acid

[2]

Synonyms

p-Acetoxycinnamic acid, 4-

Acetylcoumaric acid, (E)-3-(4-

acetoxyphenyl)prop-2-enoic

acid

[1][3][4]

CAS Number 15486-19-8 [2]

Molecular Formula C₁₁H₁₀O₄ [2]

Molecular Weight 206.19 g/mol [1]

Appearance
White to cream crystalline

powder
[2]

Melting Point 198-210 °C [2][4]

Boiling Point 209-211 °C (Predicted) [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

pKa (Predicted) 4.39 ± 0.10 [4]

SMILES
CC(=O)OC1=CC=C(C=C1)/C=

C/C(=O)O
[1]

InChI Key
BYHBHNKBISXCEP-

QPJJXVBHSA-N
[1]

Experimental Protocols
Synthesis of 4-Acetoxycinnamic Acid
A representative method for the synthesis of 4-acetoxycinnamic acid is the acetylation of its

precursor, p-coumaric acid. The following protocol is based on standard esterification

procedures.
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Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Acetoxycinnamic Acid: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105294#4-acetoxycinnamic-acid-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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